molecular formula C19H21BrN6 B6476149 3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine CAS No. 2640963-74-0

3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

Cat. No. B6476149
CAS RN: 2640963-74-0
M. Wt: 413.3 g/mol
InChI Key: JYXGPDROQLOJEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine” is a complex organic molecule that contains several functional groups, including a piperazine ring and a pyridazine ring . Piperazine rings are common in pharmaceuticals and can modulate the pharmacokinetic properties of a drug . Pyridazine rings have been studied for their wide range of pharmacological profiles, including antibacterial, antitumor, antifungal, and anti-inflammatory activities .


Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) . These techniques can provide information about the molecular weight, functional groups, and the connectivity of atoms within the molecule .

Scientific Research Applications

Antibacterial Activity

The incorporation of piperazine derivatives in biologically active compounds has been well-established. This compound’s structure includes a piperazine moiety, which is associated with antibacterial properties . Researchers have explored the potential of piperazine-based compounds as antimicrobial agents, and this novel derivative could contribute to the development of new antibiotics.

Anti-Inflammatory Potential

Docking studies have indicated that the synthesized compound holds promise for regulating inflammatory diseases . Its unique structure may interact with specific targets involved in inflammation pathways, making it a candidate for further investigation in this field.

Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds, such as this one, are known for their diverse pharmacological effects. The hydrazine-coupled pyrazoles exhibit potent antileishmanial and antimalarial activities . Researchers have explored their efficacy against parasitic diseases, and this compound could contribute to the development of novel treatments.

Anti-Tubercular Activity

Imidazole-containing compounds have shown promise in the fight against tuberculosis. Although not directly related to the piperazine moiety, the compound’s overall structure may contribute to its anti-tubercular potential . Further studies are warranted to explore its effectiveness against Mycobacterium tuberculosis strains.

Neurodegenerative Diseases

The piperazine ring is a component in potential treatments for neurodegenerative conditions such as Parkinson’s and Alzheimer’s disease . While this compound’s specific impact remains to be investigated, its structural features suggest potential neuroprotective properties.

Psychoactive Substances

Interestingly, piperazine derivatives have also been used illicitly as psychoactive substances for recreational purposes . While this application is not desirable from a medical standpoint, it highlights the compound’s influence on the central nervous system.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could include testing its potential as a pharmaceutical agent .

properties

IUPAC Name

3-[4-[(4-bromophenyl)methyl]piperazin-1-yl]-6-(3-methylpyrazol-1-yl)pyridazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21BrN6/c1-15-8-9-26(23-15)19-7-6-18(21-22-19)25-12-10-24(11-13-25)14-16-2-4-17(20)5-3-16/h2-9H,10-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JYXGPDROQLOJEL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)CC4=CC=C(C=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21BrN6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.